Cas no 2228511-08-6 (tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate
• CAS No: 2228511-08-6
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6369297
• PubChem ID: 165712936
• Update Time: 2025-05-20

tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate
• EN300-1874835
• tert-butyl N-[2-(3-amino-2,2-dimethylpropyl)phenyl]carbamate
• 2228511-08-6

• Inchi： 1S/C16H26N2O2/c1-15(2,3)20-14(19)18-13-9-7-6-8-12(13)10-16(4,5)11-17/h6-9H,10-11,17H2,1-5H3,(H,18,19)
• InChI Key： UOQCOQXNGJMJLR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CC(C)(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate (CAS No. 2228511-08-6)

The compound tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate, identified by its CAS number 2228511-08-6, is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structural features, including the tert-butyl group and the carbamate linkage, make it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate has surged due to advancements in precision medicine and small-molecule therapeutics. This compound’s amino and dimethylpropyl functionalities contribute to its versatility in peptide coupling and protecting group strategies, aligning with trends in green chemistry and sustainable synthesis. Laboratories prioritize its use for low-toxicity and high-yield reactions, addressing industry concerns about environmental impact.

The synthesis of CAS 2228511-08-6 often involves multi-step organic reactions, with emphasis on regioselectivity and stereochemical control. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently searched by quality control professionals. Discussions in forums highlight queries like "How to optimize the synthesis of tert-butyl carbamate derivatives?" or "Applications of 2,2-dimethylpropyl groups in medicinal chemistry," reflecting user interest in its practical utility.

From a commercial perspective, tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate is cataloged by suppliers under categories like pharmaceutical intermediates and research chemicals. Its stability under acidic conditions and compatibility with common solvents are frequently cited advantages. Innovations in continuous flow chemistry have further streamlined its production, reducing costs—a key concern for manufacturers optimizing API (Active Pharmaceutical Ingredient) pipelines.

Emerging studies explore the role of CAS 2228511-08-6 in covalent inhibitor design, a hot topic in oncology research. Its phenylcarbamate moiety is investigated for modulating protein-protein interactions, resonating with searches like "carbamate-based drug candidates 2024". Additionally, its lipophilicity and bioavailability profiles are scrutinized in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) modeling, a recurring theme in computational chemistry forums.

Regulatory compliance for tert-butyl N-2-(3-amino-2,2-dimethylpropyl)phenylcarbamate adheres to GMP and REACH standards, ensuring safe handling in industrial settings. While not classified as hazardous, proper storage conditions (e.g., inert atmospheres) are emphasized in safety data sheets—details often queried by laboratory personnel. The compound’s non-hygroscopic nature simplifies logistics, a practical advantage for global suppliers.

Future directions for CAS 2228511-08-6 may include bioconjugation techniques and nanocarrier integration, aligning with trends in targeted drug delivery. As patent landscapes evolve, its derivatives could emerge in neurological or anti-inflammatory applications, answering search trends like "next-gen carbamate therapeutics." Collaborative efforts between academia and industry continue to unlock its potential, solidifying its role in modern chemical innovation.